Cas no 77527-88-9 (3-Octanone, 4-chloro-)

• Product Name: 3-Octanone, 4-chloro-
• CAS No: 77527-88-9
• MF: C₈H₁₅ClO
• MW: 162.657101869583
• CID: 550126
• PubChem ID: 12642228
• Update Time: 2025-04-19

3-Octanone, 4-chloro- Chemical and Physical Properties

Names and Identifiers

• 3-Octanone, 4-chloro-
• 4-Chloro-3-octanone
• 4-chlorooctan-3-one
• 1-ethylhexanoyl chloride
• SCHEMBL11053689
• 77527-88-9
• DTXSID90505392
• FFISFMVOMYBBIJ-UHFFFAOYSA-N

• Inchi： 1S/C8H15ClO/c1-3-5-6-7(9)8(10)4-2/h7H,3-6H2,1-2H3
• InChI Key： FFISFMVOMYBBIJ-UHFFFAOYSA-N
• SMILES： ClC(C(CC)=O)CCCC

Computed Properties

• Exact Mass: 162.08125
• Monoisotopic Mass: 162.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07